Cas no 1638764-85-8 (3,3-difluoro-4-methoxy-pyrrolidine;hydrochloride)

• Product Name: 3,3-difluoro-4-methoxy-pyrrolidine;hydrochloride
• CAS No: 1638764-85-8
• MF: C₅H₁₀ClF₂NO
• MW: 173.588807582855
• MDL: MFCD27987047
• CID: 4612197
• PubChem ID: 118997555
• Update Time: 2025-07-02

3,3-difluoro-4-methoxy-pyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-Difluoro-4-methoxypyrrolidine hydrochloride
• 3,3-difluoro-4-methoxypyrrolidinehydrochloride
• 3,3-difluoro-4-methoxy-pyrrolidine;hydrochloride
• 3,3-Difluoro-4-methoxy-pyrrolidine hydrochloride
• AS-79539
• SY296886
• 3,3-Difluoro-4-methoxypyrrolidine HCl
• 1638764-85-8
• P14309
• 3,3-difluoro-4-methoxypyrrolidine;hydrochloride
• MFCD27987047
• CS-0055579

• MDL： MFCD27987047
• Inchi： 1S/C5H9F2NO.ClH/c1-9-4-2-8-3-5(4,6)7;/h4,8H,2-3H2,1H3;1H
• InChI Key： ZAEGBCHRLKXDSD-UHFFFAOYSA-N
• SMILES： Cl.FC1(CNCC1OC)F

Computed Properties

• Exact Mass: 173.0418980 g/mol
• Monoisotopic Mass: 173.0418980 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• Molecular Weight: 173.59

Additional information on 3,3-difluoro-4-methoxy-pyrrolidine;hydrochloride

Introduction to 3,3-difluoro-4-methoxy-pyrrolidine hydrochloride (CAS No. 1638764-85-8)

3,3-difluoro-4-methoxy-pyrrolidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1638764-85-8, is a fluorinated pyrrolidine derivative with significant potential in pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and its utility as a building block in the synthesis of bioactive molecules. The presence of both fluoro and methoxy substituents in the pyrrolidine ring imparts distinct electronic and steric characteristics, making it a valuable intermediate in the design of novel therapeutic agents.

The fluorine atoms at the 3-position of the pyrrolidine ring play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of derivatives. Fluorine substitution is a well-established strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity, and alter lipophilicity. In contrast, the methoxy group at the 4-position introduces polarity and can influence solubility and interactions with biological targets. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in solution-phase synthesis and biological assays.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of fluorinated heterocycles like 3,3-difluoro-4-methoxy-pyrrolidine hydrochloride. Molecular modeling studies suggest that this compound exhibits favorable interactions with enzymes and receptors, making it a promising scaffold for drug discovery. For instance, virtual screening campaigns have identified derivatives of this compound that show potential as kinase inhibitors or GPCR modulators. These findings align with broader trends in the pharmaceutical industry toward rational drug design using computationally derived molecular libraries.

In vitro studies have begun to explore the biological activity of 3,3-difluoro-4-methoxy-pyrrolidine hydrochloride and its derivatives. Initial reports indicate that certain analogs exhibit inhibitory effects on specific enzymes implicated in inflammatory pathways. The fluorine substituents are believed to contribute to these effects by enhancing binding entropy through halogen bonding interactions. Additionally, the methoxy group may participate in hydrogen bonding networks with target proteins, further stabilizing enzyme-inhibitor complexes. Such mechanisms are being actively investigated to optimize lead compounds for clinical development.

The synthesis of 3,3-difluoro-4-methoxy-pyrrolidine hydrochloride involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the fluoro and methoxy groups, followed by salt formation to improve handling properties. Advances in catalytic systems have enabled more efficient routes to fluorinated pyrrolidines, reducing reliance on hazardous reagents and improving overall sustainability. These synthetic strategies are critical for scaling up production while maintaining high purity standards required for pharmaceutical applications.

The role of fluorinated pyrrolidines as pharmacophores extends beyond kinase inhibitors; they are also being explored in antiviral and anticancer therapies. For example, recent publications describe derivatives of this compound that disrupt viral polymerase activity or interfere with DNA replication in cancer cells. The ability to fine-tune physicochemical properties through structural modifications makes this class of compounds highly versatile for addressing diverse therapeutic challenges. Collaborative efforts between synthetic chemists and biologists are accelerating the discovery pipeline for novel fluorinated drug candidates.

Regulatory considerations for compounds like 3,3-difluoro-4-methoxy-pyrrolidine hydrochloride emphasize rigorous quality control and characterization protocols. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm molecular structure and purity. Furthermore, stability studies under various conditions ensure that the compound remains suitable for formulation into drug products or further derivatization without degradation. Compliance with international guidelines ensures that these intermediates meet safety and efficacy standards before advancing into clinical trials.

The future direction for research involving CAS No. 1638764-85-8 lies in expanding its applications through interdisciplinary approaches. Integration of machine learning models with experimental data can accelerate the identification of promising derivatives for preclinical testing. Additionally, green chemistry principles are being applied to develop more environmentally benign synthetic routes for fluorinated heterocycles. Such innovations not only enhance efficiency but also align with global efforts toward sustainable pharmaceutical manufacturing.

In summary,3,3-difluoro-4-methoxy-pyrrolidine hydrochloride represents a significant advancement in fluorinated pyrrolidine chemistry with broad implications for drug discovery. Its unique structural features offer opportunities for developing next-generation therapeutics targeting various diseases. As research progresses, this compound will likely continue to serve as a cornerstone in medicinal chemistry efforts aimed at improving human health through innovative molecular design.